Cas no 57441-74-4 (6,7-Dimethoxy-1-indanone)

• Product Name: 6,7-Dimethoxy-1-indanone
• CAS No: 57441-74-4
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD09264513
• CID: 366335
• PubChem ID: 15292475
• Update Time: 2025-11-06

6,7-Dimethoxy-1-indanone Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethoxy-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one,2,3-dihydro-6,7-dimethoxy-
• 6,7-DIMETHOXY-1-INDANONE
• 6,7-dimethoxy-2,3-dihydroinden-1-one
• 6,7-Dimethoxyindan-1-one
• 1H-Inden-1-one,2,3-dihydro-6,7-dimethoxy
• 6,7-Dimethoxy-1-indanon
• 6,7-Dimethoxyindan-1-on
• AM1087
• 6,7-Dimethoxy-indan-1-one
• 8457AB
• FCH868149
• AX8235284
• 1H-Inden-1-one, 2,3-dihydro-6,7-dimethoxy-
• 441D744
• AC-22552
• 57441-74-4
• A852394
• DTXSID60571064
• AKOS006330137
• AS-58107
• FT-0687295
• SCHEMBL4685474
• F52815
• DB-011461
• 2,3-Dihydro-6,7-dimethoxy-1H-inden-1-one
• 2,3-Dihydro-6,7-dimethoxy-1H-inden-1-one;
• 95U88JD4F3
• 6,7-Dimethoxy-1-indanone

• MDL： MFCD09264513
• Inchi： 1S/C11H12O3/c1-13-9-6-4-7-3-5-8(12)10(7)11(9)14-2/h4,6H,3,5H2,1-2H3
• InChI Key： UUUDFFGGORMLAR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC2=C1C(CC2)=O)OC

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 1.6

Experimental Properties

• PSA: 35.53000
• LogP: 1.83270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 6,7-Dimethoxy-1-indanone

6,7-Dimethoxy-1-indanone: A Comprehensive Overview

6,7-Dimethoxy-1-indanone, also known by its CAS number CAS No. 57441-74-4, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indanones, which are bicyclic structures consisting of a benzene ring fused to a ketone-containing cyclohexene ring. The presence of two methoxy groups at the 6 and 7 positions of the indanone framework imparts unique chemical and biological properties to this molecule.

The synthesis of 6,7-Dimethoxy-1-indanone typically involves multi-step organic reactions, often utilizing directed metallation or oxidation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. These improvements have made 6,7-Dimethoxy-1-indanone more accessible for both academic research and industrial applications.

In terms of chemical properties, 6,7-Dimethoxy-1-indanone exhibits a high degree of stability under standard conditions. Its methoxy substituents contribute to increased solubility in polar solvents and modulate the electronic environment of the molecule, influencing its reactivity in various chemical transformations. This makes it an ideal precursor for the synthesis of more complex molecules, particularly in drug discovery programs.

The biological activity of 6,7-Dimethoxy-1-indanone has been extensively studied in recent years. Research indicates that this compound possesses potent antioxidant properties, which could be harnessed in the development of novel therapeutic agents targeting oxidative stress-related diseases. Additionally, studies have shown that 6,7-Dimethoxy-1-indanone exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an antitumor agent.

In the context of material science, 6,7-Dimethoxy-1-indanone has been explored as a building block for advanced materials such as organic semiconductors and stimuli-responsive polymers. Its ability to undergo reversible redox reactions makes it a promising candidate for applications in energy storage devices like batteries and supercapacitors.

The growing interest in CAS No. 57441-74-4 can be attributed to its diverse functional groups and structural flexibility. Researchers are continuously investigating new synthetic pathways and exploring its potential applications in areas such as agrochemicals and biotechnology. Collaborative efforts between academia and industry have further accelerated the pace of discovery, leading to groundbreaking findings that expand our understanding of this compound's utility.

In conclusion, 6,7-Dimethoxy-1-indanone, with its unique chemical structure and multifaceted properties, stands as a testament to the ingenuity of modern organic chemistry. As research into this compound continues to evolve, it is anticipated that new breakthroughs will emerge, solidifying its role as a cornerstone in various scientific disciplines.